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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440 Get Quote

An In-depth Technical Guide to the Chemical Identifiers of Cupric Bromide

For researchers, scientists, and professionals in drug development, the precise identification of

chemical compounds is paramount. This guide provides a comprehensive overview of the core

chemical identifiers for cupric bromide (Copper(II) bromide), an important compound utilized

in various chemical syntheses and applications.

Chemical Identity of Cupric Bromide
Cupric bromide, known systematically as copper(II) bromide, is an inorganic compound with

the chemical formula CuBr₂.[1] It consists of one copper atom in the +2 oxidation state and two

bromide ions.[1] The compound typically appears as grayish-black, deliquescent crystals.[2][3]

Data Presentation: Chemical Identifiers
The following table summarizes the key chemical identifiers for cupric bromide, providing a

quick reference for database searches and regulatory documentation.
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Identifier Type Value

CAS Number 7789-45-9[2][3][4]

PubChem CID 24611[2][5][6]

InChI InChI=1S/2BrH.Cu/h2*1H;/q;;+2/p-2[2][4][7]

InChIKey QTMDXZNDVAMKGV-UHFFFAOYSA-L[2][4][7]

SMILES [Cu+2].[Br-].[Br-][2][4]

Canonical SMILES --INVALID-LINK--Br[4][5]

IUPAC Name copper;dibromide[4] or dibromocopper[8][9]

Chemical Formula CuBr₂[1][2][3]

EC Number 232-167-2[2][5]

UNII 1KC430K0ZN[2][5]

Experimental Protocols
While this guide focuses on the chemical identifiers of cupric bromide, it is important to note

its role in various experimental procedures. It is commonly used as a brominating agent in

organic synthesis and as a catalyst in cross-coupling reactions and polymerization processes.

[2] Detailed experimental protocols for these applications can be found in relevant chemical

literature and databases. For instance, a common preparation method involves the reaction of

copper(II) oxide with hydrobromic acid.[4][8]

CuO + 2HBr → CuBr₂ + H₂O

Visualization of Chemical Identification
The following diagram illustrates the logical relationship between the core chemical identifiers

of cupric bromide, providing a clear visual representation of how a single chemical substance

is cataloged across different chemical information systems.
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Logical Flow of Cupric Bromide Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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